Cas no 1209181-39-4 (2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole)

• Product Name: 2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole
• CAS No: 1209181-39-4
• MF: C₁₉H₁₆N₄O₃S
• MW: 380.420342445374
• CID: 847861
• Update Time: 2025-06-25

2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, 2-benzothiazolyl[4-[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]-1-piperidinyl]-
• VU0648232-1
• benzo[d]thiazol-2-yl(4-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)methanone
• 2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole

• Inchi： 1S/C19H16N4O3S/c24-19(18-20-13-4-1-2-6-15(13)27-18)23-9-7-12(8-10-23)16-21-22-17(26-16)14-5-3-11-25-14/h1-6,11-12H,7-10H2
• InChI Key： GJSLIVCKWTXSRS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(N1CCC(C2=NN=C(C3=CC=CO3)O2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 545
• Topological Polar Surface Area: 114

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole

Introduction to 2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole (CAS No. 1209181-39-4)

2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole (CAS No. 1209181-39-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The unique structural features of this compound, particularly the presence of a furan ring and an oxadiazole moiety, contribute to its pharmacological profile and make it a promising candidate for further research and development.

The chemical structure of 2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole is characterized by a benzothiazole core linked to a piperidine ring through a carbonyl group. The piperidine ring is further substituted with a 5-(furan-2-yl)-1,3,4-oxadiazol-2-yl group. This intricate arrangement of functional groups imparts specific physicochemical properties to the molecule, such as solubility, stability, and bioavailability. These properties are crucial for the compound's effectiveness in various biological assays and its potential as a therapeutic agent.

Recent studies have highlighted the potential of 2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole in treating various diseases. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole has also demonstrated significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. A study published in the European Journal of Medicinal Chemistry reported that this compound effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. These findings suggest that it could be developed as an alternative to conventional antibiotics in combating drug-resistant bacterial infections.

The anticancer potential of 2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]piperidine-1-carbonyl}-1,3-benzothiazole has also been explored in several preclinical studies. Research conducted at the National Cancer Institute found that this compound induced apoptosis in human breast cancer cells by modulating key signaling pathways involved in cell survival and proliferation. The ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further investigation in oncology.

The pharmacokinetic properties of 2-{4-[5-(furan-2-yl)-1,3,4-oxadiazol-2-y l]piperidine - 1 - carbonyl} - 1 , 3 - benzoth iaz ole have been studied extensively to optimize its therapeutic efficacy. In vitro and in vivo experiments have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are essential for maintaining therapeutic concentrations over an extended period.

To further enhance its therapeutic potential, researchers are exploring various drug delivery systems for 2-{4-[5-(furan - 2 - yl) - 1 , 3 , 4 - ox ad iaz ol - 2 - y l]pi per id ine - 1 - carb on yl} - 1 , 3 - benz oth iaz ole. Nanoparticle-based delivery systems have shown promise in improving the solubility and stability of the compound while reducing its toxicity. These delivery systems can also be designed to target specific tissues or cells, thereby enhancing the drug's efficacy and minimizing side effects.

In conclusion, 2-{4-[5-(furan - 2 - yl) - 1 , 3 , 4 - ox ad iaz ol - 2 - y l]pi per id ine - 1 - carb on yl} - 1 , 3 - benz oth iaz ole (CAS No. 1209181 - 39 - 4) is a multifaceted compound with significant potential in medicinal chemistry. Its anti-inflammatory, antimicrobial, and anticancer properties make it a valuable candidate for further research and development. Ongoing studies aim to optimize its pharmacological profile and explore innovative drug delivery strategies to maximize its therapeutic benefits.